Cas no 2229276-09-7 ({1-(oxan-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(oxan-2-yl)methylcyclopropyl}methanol
• CAS No: 2229276-09-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6415688
• PubChem ID: 165614832
• Update Time: 2025-06-13

{1-(oxan-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(oxan-2-yl)methylcyclopropyl}methanol
• EN300-1819963
• 2229276-09-7
• {1-[(oxan-2-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C10H18O2/c11-8-10(4-5-10)7-9-3-1-2-6-12-9/h9,11H,1-8H2
• InChI Key： TWADZQHXGLQMCJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC1(CO)CC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(oxan-2-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(oxan-2-yl)methylcyclopropyl}methanol (CAS No. 2229276-09-7): Properties, Applications, and Industry Insights

{1-(oxan-2-yl)methylcyclopropyl}methanol (CAS No. 2229276-09-7) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This cyclopropyl derivative, featuring an oxane (tetrahydropyran) ring and a hydroxymethyl group, exhibits unique structural characteristics that make it valuable for synthetic applications. The compound's molecular scaffold combines the stability of a cyclopropane ring with the versatility of an oxygen-containing heterocycle, offering intriguing possibilities for drug discovery and material science.

Recent studies highlight the growing demand for cyclopropyl-containing compounds in medicinal chemistry, with 2229276-09-7 emerging as a potential building block for bioactive molecules. Its oxane moiety contributes to improved solubility and metabolic stability, addressing common challenges in drug development. Researchers are particularly interested in its application for creating chiral intermediates, as the compound's stereochemistry can influence biological activity in target molecules.

The synthesis of {1-(oxan-2-yl)methylcyclopropyl}methanol typically involves multi-step organic transformations, often starting from readily available precursors. Modern green chemistry approaches are being explored to optimize its production, aligning with the pharmaceutical industry's focus on sustainable synthesis. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, essential for research applications.

In material science, the compound's rigid-rod molecular structure shows promise for developing advanced polymers with specific mechanical properties. Its ability to introduce both hydrophilicity (through the hydroxyl group) and hydrophobicity (via the cyclopropyl ring) makes it interesting for surface modification applications. Some studies suggest potential in creating liquid crystal precursors or cross-linking agents for specialty coatings.

From a commercial perspective, CAS 2229276-09-7 represents an emerging chemical entity in the high-value intermediates market. While current production volumes remain limited to research-scale quantities, increasing interest from pharmaceutical developers may drive future scale-up. The compound's patent landscape shows growing activity, particularly in areas related to kinase inhibitors and GPCR modulators, reflecting its potential therapeutic relevance.

Quality control protocols for {1-(oxan-2-yl)methylcyclopropyl}methanol emphasize rigorous chromatographic purity standards, typically requiring ≥95% purity for research applications. Storage recommendations generally suggest protection from moisture at controlled temperatures, with stability data indicating good shelf life under proper conditions. These specifications make it suitable for high-throughput screening and other demanding laboratory applications.

Recent scientific literature reveals innovative applications of this compound in asymmetric synthesis, where its chiral centers serve as valuable control elements. Some researchers have successfully incorporated it into macrocyclic structures, expanding its utility in host-guest chemistry. The compound's conformational restriction properties are particularly valued in designing molecules with precise three-dimensional orientations.

Environmental and safety assessments of 2229276-09-7 indicate favorable profiles compared to many traditional synthetic intermediates. Its relatively low ecotoxicity and biodegradability potential align with modern green chemistry principles, making it an attractive option for sustainable chemical development. However, standard laboratory precautions for organic compounds still apply during handling and use.

The global market for specialized intermediates like {1-(oxan-2-yl)methylcyclopropyl}methanol continues to grow, driven by pharmaceutical innovation and advanced material needs. Market analysts note particular demand from contract research organizations and academic institutions engaged in cutting-edge synthetic projects. Custom synthesis services for derivatives of this compound are becoming increasingly available, reflecting its rising importance in chemical research.

Future research directions for CAS 2229276-09-7 may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity, suggested by computational studies, makes it interesting for blood-brain barrier penetration studies in CNS drug development. Continued investigation of its structure-activity relationships will likely reveal additional applications across chemical and pharmaceutical sciences.